Cas no 1002352-30-8 (ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE)

• Product Name: ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE
• CAS No: 1002352-30-8
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• MDL: MFCD23098765
• CID: 5165800
• Update Time: 2026-03-04

ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE
• 2-Benzofurancarboxylic acid, 3-amino-5-fluoro-, ethyl ester

• MDL： MFCD23098765
• Inchi： 1S/C11H10FNO3/c1-2-15-11(14)10-9(13)7-5-6(12)3-4-8(7)16-10/h3-5H,2,13H2,1H3
• InChI Key： RBUHGUJRIYFORC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C=C2C(N)=C1C(OCC)=O

Additional information on ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE

ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE (CAS No. 1002352-30-8): A Key Intermediate in Modern Pharmaceutical Synthesis

ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE

, identified by its CAS number 1002352-30-8, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its benzofuran core structure modified with an amino group at the 3-position and a fluorine atom at the 5-position, along with a carboxylate ester at the 2-position, exhibits unique chemical properties that make it invaluable in the development of novel therapeutic agents.

The benzofuran scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing this moiety have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The introduction of fluorine at the 5-position of the benzofuran ring enhances the metabolic stability and bioavailability of the compound, making it an attractive candidate for further pharmacological development.

The AMINO group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of more complex molecules through various coupling reactions such as amide bond formation, urea synthesis, and peptide coupling. This reactivity is particularly useful in drug design, where the precise positioning of functional groups can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate.

The presence of a carboxylate ester at the 2-position adds another layer of versatility to ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE. Ester groups are commonly used in pharmaceutical synthesis as protecting groups or as leaving groups in nucleophilic substitution reactions. The ethyl ester form, in particular, can be easily hydrolyzed under mild basic conditions to yield the corresponding carboxylic acid, which can then be further modified to introduce additional functional groups or to form salts for improved solubility.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced binding affinity and metabolic stability. The fluorine atom in ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE contributes to these properties by increasing the lipophilicity and reducing the rate of metabolic degradation. This has made it a valuable building block in the synthesis of kinase inhibitors, which are widely used in cancer therapy. For instance, fluorinated benzofuran derivatives have shown promising activity against tyrosine kinases, which play a crucial role in cell signaling pathways associated with tumor growth and progression.

The utility of ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE extends beyond kinase inhibitors. It has also been explored as a precursor in the synthesis of antiviral agents. The unique structural features of this compound allow for interactions with viral proteases and polymerases, potentially inhibiting viral replication. Recent studies have demonstrated that benzofuran derivatives can disrupt viral protease activity by forming stable covalent bonds with key catalytic residues. The presence of both amino and fluorine substituents enhances binding affinity and selectivity towards viral targets.

The role of this compound in drug discovery is further highlighted by its application in designing small molecule inhibitors for bacterial infections. Antibiotic resistance is a growing global health concern, necessitating the development of novel therapeutic strategies. ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE serves as a scaffold for creating compounds that target bacterial enzymes essential for survival and proliferation. By modulating these enzymes' activity, researchers aim to develop new antibiotics that can overcome existing resistance mechanisms.

The synthetic pathways involving ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE are well-documented and efficient. One common approach involves the condensation of 3-amino-5-fluorobenzaldehyde with maleic anhydride or furoic acid derivatives under basic conditions to form the benzofuran core. Subsequent esterification introduces the carboxylate group at the 2-position. These reactions are typically performed under controlled conditions to ensure high yields and purity.

The scalability of these synthetic routes is another important consideration in pharmaceutical manufacturing. ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE can be produced on an industrial scale with minimal purification steps, making it cost-effective for large-scale drug production. This scalability is crucial for ensuring an adequate supply of active pharmaceutical ingredients (APIs) to meet global demand.

In conclusion, ETHYL 3-AMINO-5-FLUOROBENZOFURAN-2-CARBOXYLATE (CAS No. 1002352-30-8) is a multifunctional intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable building block for synthesizing drugs targeting various diseases, including cancer, viral infections, and bacterial infections. The ongoing research into fluorinated heterocycles continues to uncover new applications for this compound, reinforcing its importance in modern medicinal chemistry.